Cas no 63099-06-9 (N,N'-Dibutyl-N-phenylurea)

N,N'-Dibutyl-N-phenylurea structure
N,N'-Dibutyl-N-phenylurea structure
Product name:N,N'-Dibutyl-N-phenylurea
CAS No:63099-06-9
MF:C15H24N2O
MW:248.364
CID:2789697
PubChem ID:19757419

N,N'-Dibutyl-N-phenylurea Chemical and Physical Properties

Names and Identifiers

    • N,N'-Dibutyl-N-phenylurea
    • DTXSID50599590
    • 63099-06-9
    • SCHEMBL9475341
    • Inchi: InChI=1S/C15H24N2O/c1-3-5-12-16-15(18)17(13-6-4-2)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3,(H,16,18)
    • InChI Key: VFVKGALKOKTPEA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 248.188863393Da
  • Monoisotopic Mass: 248.188863393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų
  • XLogP3: 3.6

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